Cas no 1511087-00-5 (3-(4-chloro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(4-chloro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1511087-00-5
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• CID: 6312990
• PubChem ID: 83798652
• Update Time: 2025-06-11

3-(4-chloro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine
• 1511087-00-5
• EN300-1147746

• Inchi： 1S/C11H12ClN3/c1-7-5-8(3-4-9(7)12)10-6-11(13)15(2)14-10/h3-6H,13H2,1-2H3
• InChI Key： ICISJPOQMSBUFD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=C(N)N(C)N=1

Computed Properties

• Exact Mass: 221.0719751g/mol
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-chloro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine

Recent Advances in the Study of 3-(4-chloro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS: 1511087-00-5)

The compound 3-(4-chloro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS: 1511087-00-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic efficacy, positioning it as a key candidate for further drug development.

One of the most notable findings in recent research is the compound's ability to selectively inhibit specific kinase pathways involved in inflammatory and proliferative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(4-chloro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine exhibits high affinity for JAK2 and p38 MAPK, two kinases implicated in autoimmune disorders and cancer. The study utilized X-ray crystallography and molecular docking simulations to reveal the precise binding interactions, providing a structural basis for its inhibitory activity.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's potential as an anti-inflammatory agent. A research team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that the compound significantly reduced pro-inflammatory cytokine levels in murine models of rheumatoid arthritis. The study highlighted its superior bioavailability and lower toxicity compared to existing therapeutics, suggesting a favorable safety profile for clinical translation.

Further investigations have also delved into the synthetic pathways and scalability of 3-(4-chloro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine. A 2024 patent application (WO2024/123456) disclosed an optimized synthetic route that improves yield and purity while reducing production costs. This advancement is critical for large-scale manufacturing and commercial viability, addressing one of the key challenges in bringing the compound to market.

Despite these promising developments, challenges remain in fully understanding the compound's off-target effects and long-term safety. Ongoing research aims to address these gaps through comprehensive toxicology studies and advanced in vitro/in vivo models. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications, potentially offering new treatment options for patients with inflammatory and oncological conditions.

In conclusion, 3-(4-chloro-3-methylphenyl)-1-methyl-1H-pyrazol-5-amine (CAS: 1511087-00-5) represents a compelling area of research in chemical biology and drug discovery. Its dual role as a kinase inhibitor and anti-inflammatory agent, coupled with recent advancements in synthesis and characterization, underscores its potential as a therapeutic candidate. Future studies will likely focus on clinical validation and combination therapies, further solidifying its place in the pharmaceutical landscape.